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Compound of Interest

Compound Name:
4-(3,3-Dimethyl-1-butynyl)-

benzaldehyde

CAS No.: 173592-71-7

Cat. No.: B071476

Get Quote

As a Senior Application Scientist, I frequently encounter the challenge of balancing reactivity

with stability in organic building blocks. 4-(3,3-Dimethyl-1-butynyl)-benzaldehyde (CAS:

173592-71-7) is a prime example of this duality. Featuring a highly electrophilic formyl group

paired with a sterically hindered alkyne, this compound is a critical intermediate in the synthesis

of complex molecular architectures. It was famously utilized by Tour et al. in the construction of

"NanoPutians" and remains a staple in the development of advanced optoelectronic materials

and targeted therapeutics.

This guide provides an in-depth, field-proven framework for the synthesis, handling, and

application of this bifunctional molecule, ensuring that your experimental workflows are both

safe and highly reproducible.

Physicochemical Profiling & Structural Dynamics
Understanding the physical parameters of a compound is the first step in predicting its behavior

on the bench. The structural dynamic of 4-(3,3-dimethyl-1-butynyl)-benzaldehyde is defined
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by its tert-butyl cap. This bulky group provides significant steric shielding to the alkyne,

preventing unwanted nucleophilic attack at the triple bond and suppressing alkyne trimerization

during downstream reactions. However, the distant para-aldehyde group remains fully exposed

and highly reactive.

Quantitative Data Summary
Parameter Value

Causality / Impact on
Handling

CAS Number 173592-71-7

Unique identifier for precise

SDS retrieval and regulatory

compliance .

Molecular Formula C₁₃H₁₄O

High carbon-to-heteroatom

ratio dictates high lipophilicity;

requires non-polar to

moderately polar solvents

(e.g., DCM, THF) for

dissolution.

Molecular Weight 186.25 g/mol

Standard basis for

stoichiometric calculations in

downstream couplings.

Storage Temperature 2-8°C

Kinetically slows down radical-

mediated autoxidation of the

formyl group.

Atmosphere Inert (Argon/N₂)

Displaces O₂ to prevent

conversion to 4-(3,3-dimethyl-

1-butynyl)benzoic acid.

Safety, Hazard Mitigation, and Storage Logistics
While not classified as acutely toxic, the dual functional groups present specific handling

requirements. Aldehydes are generally recognized as skin and eye irritants (GHS H315, H319)

and can cause respiratory irritation (H335).
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Handling Causality: Always handle inside a certified fume hood while wearing nitrile gloves

and splash goggles. The primary degradation pathway for this compound is the autoxidation

of the aldehyde to a carboxylic acid. If left exposed to ambient air on the benchtop, radical

chain reactions initiated by atmospheric oxygen will rapidly degrade the purity of your batch.

Storage Causality: Store strictly at 2-8°C in a tightly sealed container backfilled with Argon.

The cold temperature thermodynamically inhibits the oxidation rate, while the inert gas

removes the oxygen required for the degradation pathway.

Synthesis Workflow: The Sonogashira Cross-
Coupling
The most efficient route to synthesize 4-(3,3-dimethyl-1-butynyl)-benzaldehyde is via a

Sonogashira cross-coupling between 4-bromobenzaldehyde and 3,3-dimethyl-1-butyne (tert-

butylacetylene).

In my experience scaling up this reaction, the primary failure mode is the Glaser homocoupling

of the alkyne, a side reaction driven by trace oxygen . While the tert-butyl group provides steric

shielding that kinetically disfavors some side reactions, it does not eliminate the need for

rigorous degassing. I highly recommend using the freeze-pump-thaw method for your solvents

rather than mere sparging.

Step-by-Step Methodology
Preparation: Charge an oven-dried Schlenk flask with 4-bromobenzaldehyde (1.0 equiv),

Pd(PPh₃)₂Cl₂ (0.02 equiv), and CuI (0.04 equiv).

Atmosphere Control: Evacuate the flask and backfill with high-purity Argon. Repeat this cycle

three times to ensure a strictly anaerobic environment.

Solvent Addition: Add anhydrous, thoroughly degassed triethylamine (Et₃N) and

tetrahydrofuran (THF) in a 1:1 ratio via syringe. The amine acts as both the solvent and the

base required to generate the active copper-acetylide intermediate.

Alkyne Addition: Slowly add 3,3-dimethyl-1-butyne (1.3 equiv) via syringe. The slight excess

compensates for any minor evaporative loss or trace homocoupling.
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Reaction: Stir the mixture at room temperature (or gently heat to 50°C if kinetics are

sluggish) for 16 hours.

Workup: Dilute the mixture with ethyl acetate (EtOAc) and filter through a pad of Celite to

remove the precipitated amine hydrobromide salts and heavy metal catalysts. Wash the

organic filtrate with saturated aqueous NH₄Cl, water, and brine. Dry over anhydrous Na₂SO₄,

filter, and concentrate under reduced pressure.

Purification: Purify the crude residue via flash column chromatography (silica gel, gradient of

0-10% EtOAc in Hexanes).
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Sonogashira cross-coupling catalytic cycle for 4-(3,3-Dimethyl-1-butynyl)benzaldehyde

synthesis.

Analytical Validation (Self-Validating System)
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To ensure the protocol is a self-validating system, product integrity must be orthogonally

verified:

TLC Monitoring: The product will elute with a higher Rf​value than the starting material in a

9:1 Hexanes/EtOAc system due to the highly lipophilic tert-butyl group. Both are strongly UV-

active.

¹H NMR Verification: A successful synthesis is confirmed by the disappearance of the

terminal alkyne proton (~2.4 ppm) and the appearance of a massive 9H singlet at ~1.3 ppm

(tert-butyl group). The aldehyde proton must remain intact as a sharp singlet at ~10.0 ppm.

IR Spectroscopy: The presence of a strong C=O stretch at ~1700 cm⁻¹ and an internal C≡C

stretch at ~2220 cm⁻¹ validates the dual-functional nature of the isolated product.

Downstream Reactivity & Application Workflows
Once synthesized, 4-(3,3-dimethyl-1-butynyl)-benzaldehyde serves as a highly versatile

node for divergent synthesis. The alkyne is sterically protected, meaning that standard

nucleophiles will preferentially attack the aldehyde.

Common downstream workflows include:

Reductive Amination: Reacting the aldehyde with primary or secondary amines in the

presence of sodium triacetoxyborohydride (NaBH(OAc)₃) yields functionalized benzylamines.

Wittig Olefination: Treatment with phosphonium ylides converts the formyl group into a

substituted styrene derivative, extending the conjugated π -system for materials science

applications.
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Reactivity profile: Autoxidation vs. targeted synthetic functionalization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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